Cas no 868528-39-6 ((-)-circumdatin H)

• Product Name: (-)-circumdatin H
• CAS No: 868528-39-6
• MF: C₂₀H₁₇N₃O₃
• MW: 347.367284536362
• CID: 2064878
• PubChem ID: 46184995
• Update Time: 2025-04-21

(-)-circumdatin H Chemical and Physical Properties

Names and Identifiers

• (-)-circumdatin H
• (5bS)-2-methoxy-5b,6,7,8-tetrahydro-10H,16H-pyrrolo[2,1-c]quinazolino[3,2-a]benzodiazepine-10,16-dione
• (S)-(-)-circumdatin H
• (S)-2-methoxy-5b,6,7,8-tetrahydrobenzo[6,7]pyrrolo[2',1':3,4][1,4]diazepino[2,1-b]quinazoline-10,16-dione
• circumdatin H
• Circumdatine H
• CHEMBL2435957
• UNII-3BS8YZ86VK
• (15aS)-13,14,15,15a-Tetrahydro-3-methoxy-5H,11H-pyrrolo(2,1-C)quinazolino(3,2-a)(1,4)benzodiazepine-5,11-dione
• Q16247724
• 10H,15H-Pyrrolo(2,1-C)quinazolino(3,2-a)(1,4)benzodiazepine-10,15-dione, 5b,6,7,8-tetrahydro-2-methoxy-, (6bS)-
• 3BS8YZ86VK
• CHEBI:65634
• DTXSID601045685
• (5bS)-2-methoxy-5b,6,7,8-tetrahydro-10H,16H-pyrrolo[2,1-c]quinazolino[3,2-a][1,4]benzodiazepine-10,16-dione
• 868528-39-6

• Inchi： 1S/C20H17N3O3/c1-26-12-8-9-15-14(11-12)20(25)23-16-6-3-2-5-13(16)19(24)22-10-4-7-17(22)18(23)21-15/h2-3,5-6,8-9,11,17H,4,7,10H2,1H3/t17-/m0/s1
• InChI Key： MLEAYJRUKNTODR-KRWDZBQOSA-N
• SMILES： O=C1C2C=CC=CC=2N2C(C3C=C(C=CC=3N=C2[C@@H]2CCCN21)OC)=O

Computed Properties

• Exact Mass: 347.12699141g/mol
• Monoisotopic Mass: 347.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrimidodiazepines Pyrimidodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrimidodiazepines